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Compound of Interest

Compound Name: 2,3-Dihydroxypyridine

Cat. No.: B124209

Essential Safety and Handling Guide for 2,3-
Dihydroxypyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,3-Dihydroxypyridine. It is intended for researchers,
scientists, and professionals in drug development to ensure the safe and effective use of this
compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for 2,3-Dihydroxypyridine is presented below for easy
reference.
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Property Value Source

CAS Number 16867-04-2 [11[2][3]141[5]116]
Molecular Formula CsHsNO2z [2][4][5][6]
Molecular Weight 111.10 g/mol [4115][6]
Appearance Beige or brown powder/solid [3114]

Melting Point 245 °C (decomposes) [3][6]

Boiling Point 315°C [4]

Log KOW 0.5941 [2]

KOC 88.38 [2]

Hazard Identification and Precautionary Statements

2,3-Dihydroxypyridine presents several health hazards that require careful management.[2]

[3][4] The following table summarizes the identified hazards and their corresponding

precautionary statements.

Hazard Statement Description Precautionary Statement
H315 Causes skin irritation P264, P280

H319 Causes serious eye irritation P280, P305+P351+P338
H335 May cause respiratory irritation  P261, P271, P304+P340
H361d Suspected of damaging the P201. P280

unborn child

Precautionary Statement Key:

e P201: Obtain special instructions before use.[2]

e P261: Avoid breathing dust/fumes.[2][3]

e P264: Wash all exposed external body areas thoroughly after handling.[2]
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e P271: Use only outdoors or in a well-ventilated area.[2]
o P280: Wear protective gloves, protective clothing, eye protection and face protection.[2]
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Operational Plan: Safe Handling of 2,3-
Dihydroxypyridine

A systematic approach to handling 2,3-Dihydroxypyridine is crucial to minimize exposure and
ensure a safe laboratory environment. The following workflow outlines the required steps from
preparation to post-handling procedures.
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Caption: Workflow for the safe handling of 2,3-Dihydroxypyridine.
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Step-by-Step Handling Procedures

o Engineering Controls: Always handle 2,3-Dihydroxypyridine in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust.[2][4]

o Personal Protective Equipment (PPE): A comprehensive PPE setup is mandatory.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
and splashes, preventing

serious eye irritation.[3][4][7]

Hand Protection

Chemically resistant gloves

(e.qg., nitrile rubber).

Prevents skin contact and
irritation.[3][4][5] Gloves must
be inspected before use and

disposed of properly after.[3]

Respiratory Protection

NIOSH-approved N95 or P1
dust mask for nuisance dust
levels. For higher exposures,
use a respirator with
appropriate cartridges.[3][5][7]

Protects against inhalation of
fine dust particles, which can

cause respiratory irritation.[3]

[4]

Body Protection

Laboratory coat and other
protective clothing to prevent

skin exposure.

Minimizes the risk of skin

contact with the compound.[2]

[4]

o Safe Handling Practices:

o Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

o Do not eat, drink, or smoke in the handling area.[2]

o Keep the container tightly closed when not in use.[2][3]

o Wash hands thoroughly with soap and water after handling.[2][4]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://www.benchchem.com/product/b124209?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR315025_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9223503_EN.htm
https://www.chemicalbook.com/msds/2-3-dihydroxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9223503_EN.htm
https://www.angenechemical.com/sds/83732-72-3.pdf
https://www.chemicalbook.com/msds/2-3-dihydroxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9223503_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/122505
https://www.chemicalbook.com/msds/2-3-dihydroxypyridine.pdf
https://www.chemicalbook.com/msds/2-3-dihydroxypyridine.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/122505
https://www.angenechemical.com/sds/83732-72-3.pdf
https://www.chemicalbook.com/msds/2-3-dihydroxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9223503_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR315025_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9223503_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR315025_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315025_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315025_msds.pdf
https://www.chemicalbook.com/msds/2-3-dihydroxypyridine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315025_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9223503_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[2][4]

Flush skin with plenty of soap and water for at

. least 15 minutes while removing contaminated
Skin Contact , . L
clothing and shoes. Seek medical attention if

irritation develops or persists.[4]

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

Inhalation ) : . .
provide oxygen. If not breathing, give artificial
respiration. Seek medical attention.[3][4]

Do NOT induce vomiting. If the person is
i conscious and alert, give 2-4 cupfuls of milk or
Ingestion

water. Never give anything by mouth to an

unconscious person. Get medical aid.[4]

Disposal Plan

Proper disposal of 2,3-Dihydroxypyridine and its contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection Workflow
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1. Waste Collection

Gollect unused solid 2,3-Dihydroxypyridine] Gollect contaminated materials (e.g., gloves, wipesD

2. Containerization

A4

Glace in a clearly labeled, sealed, and suitable container for chemical wasta

3. Disposal

[Arrange for disposal by a licensed professional waste disposal sen/ica [Alternatively, bury residue in an authorized IandfiD

Click to download full resolution via product page

Caption: Workflow for the disposal of 2,3-Dihydroxypyridine waste.

Step-by-Step Disposal Procedures

Unused Product: Unused 2,3-Dihydroxypyridine should be disposed of by a licensed
professional waste disposal company.[3][7]

Contaminated Materials: All materials that have come into contact with 2,3-
Dihydroxypyridine, such as gloves, filter paper, and empty containers, should be treated as
hazardous waste.

Containerization: Place all waste materials in a suitable, sealed, and clearly labeled
container.

Spill Cleanup: In case of a spill, sweep or vacuum up the material, avoiding dust generation,
and place it into a suitable disposal container.[4] Wash the spill area with soap and water.[2]

Environmental Precautions: Do not allow the product to enter drains or waterways.[2][7] If
contamination of drains or waterways occurs, inform emergency services.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

